N-{(3R*,4R*)-3-hydroxy-1-[(1-isopropyl-1H-pyrrol-2-yl)carbonyl]piperidin-4-yl}pyridine-2-carboxamide

• IUPAC Name: N-[(3R,4R)-3-hydroxy-1-(1-propan-2-ylpyrrole-2-carbonyl)piperidin-4-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C19H24N4O3/c1-13(2)23-10-5-7-16(23)19(26)22-11-8-14(17(24)12-22)21-18(25)15-6-3-4-9-20-15/h3-7,9-10,13-14,17,24H,8,11-12H2,1-2H3,(H,21,25)/t14-,17-/m1/s1
• InChI Key: JLKJDCHPCQSYEK-RHSMWYFYSA-N
• Canonical SMILES: CC(C)N1C=CC=C1C(=O)N2CCC(C(C2)O)NC(=O)C3=CC=CC=N3
• Isomeric SMILES: CC(C)N1C=CC=C1C(=O)N2CC[C@H]([C@@H](C2)O)NC(=O)C3=CC=CC=N3
• Molecular Formula: C19H24N4O3
• Molecular Weight: 356.4 g/mol

Description

Synthesis Analysis

The synthetic routes for related compounds generally involve stepwise reactions, starting from basic pyridine or piperidine structures. For instance, compounds similar to our chemical of interest have been synthesized through processes such as acylation, deprotection, and salt formation from aminopyridine and N,N′-carbonyldiimidazole, indicating a multi-step synthetic procedure that can be adapted for our target molecule (Wei et al., 2016).

Molecular Structure Analysis

The molecular structure is crucial for understanding the chemical behavior of the compound. The crystal and molecular structures of related compounds, analyzed through X-ray diffraction, have provided insights into their conformation and the influence of intramolecular and intermolecular hydrogen bonds on molecular packing (Kuleshova & Khrustalev, 2000). Such analyses are essential for N-{(3R*,4R*)-3-hydroxy-1-[(1-isopropyl-1H-pyrrol-2-yl)carbonyl]piperidin-4-yl}pyridine-2-carboxamide to predict its chemical reactivity and interactions.

Chemical Reactions and Properties

The chemical reactions primarily involve functional group transformations relevant to its core structures, such as piperidine and pyrrolidine rings. For example, related chemicals have been synthesized through reactions like oxidative decarboxylation-beta-iodination of amino acids, indicating a potential pathway for modifying the piperidine or pyrrolidine components of our compound (Boto et al., 2001).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline form, are determined by the molecular structure. While specific data for our compound may not be available, similar compounds' studies provide a basis for predictions. For instance, the synthesis and analysis of related compounds have revealed insights into their crystalline forms and solubility, which are critical for determining the compound's applicability in different environments and formulations.

Chemical Properties Analysis

The chemical properties, including reactivity with different agents, stability under various conditions, and interactions with biological molecules, are essential for understanding the compound's potential uses and safety profile. While specific reactions and interactions of N-{(3R*,4R*)-3-hydroxy-1-[(1-isopropyl-1H-pyrrol-2-yl)carbonyl]piperidin-4-yl}pyridine-2-carboxamide have not been detailed, related compounds have been studied for their reactivity and binding interactions, providing a template for understanding our compound's chemical behavior (Hay et al., 2006).